Cas no 1346599-74-3 (N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone)

• Product Name: N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone
• CAS No: 1346599-74-3
• MF: C₂₆H₃₀N₄O₅S
• MW: 510.605205059052
• CID: 4553021
• Update Time: 2025-10-12

N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone
• 5-Methoxy-1-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfonyl)-1H-benzo[d]imidazole
• 5-methoxy-1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfonyl]benzimidazole

• Inchi： 1S/C26H30N4O5S/c1-15-11-27-21(17(3)24(15)34-6)13-30-23-9-8-19(33-5)10-20(23)29-26(30)36(31,32)14-22-18(4)25(35-7)16(2)12-28-22/h8-12H,13-14H2,1-7H3
• InChI Key： GAIYXRXEEIZGOI-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C(C)=CN=1)OC)(C1=NC2C=C(C=CC=2N1CC1C(C)=C(C(C)=CN=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 510.19369124 g/mol
• Monoisotopic Mass: 510.19369124 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114
• Molecular Weight: 510.6

Additional information on N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone

Introduction to N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone and Its Applications

N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone is a pharmaceutical compound with a complex molecular structure that has garnered significant attention in the field of drug development. This compound, identified by its CAS number 1346599-74-3, represents a novel derivative of omeprazole, a well-known proton pump inhibitor (PPI) widely used for the treatment of gastric acid-related disorders. The introduction of this compound into the medicinal chemistry landscape highlights the ongoing efforts to enhance therapeutic efficacy and reduce side effects associated with existing treatments.

The molecular framework of N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone incorporates a 4-methoxy-3,5-dimethyl-2-pyridine moiety, which is known for its ability to modulate enzyme activity and improve bioavailability. This structural feature is crucial in determining the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). The presence of the sulfone group further enhances the compound's stability and reactivity, making it a promising candidate for further investigation in clinical trials.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone with biological targets. These studies suggest that the compound exhibits high affinity for the proton pump enzyme H+/K+-ATPase, which is responsible for acid secretion in the stomach. The enhanced binding affinity compared to omeprazole may lead to more potent acid suppression with a potentially reduced risk of side effects such as hypomagnesemia.

In addition to its structural advantages, N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone has shown promise in preclinical studies as a treatment for conditions beyond gastric acid reflux. Research indicates that this compound may have anti-inflammatory properties due to its ability to inhibit certain inflammatory pathways. This dual functionality as both an acid suppressant and an anti-inflammatory agent makes it an attractive candidate for the management of gastroesophageal reflux disease (GERD) and related complications.

The synthesis of N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential in ensuring that the final product meets the stringent requirements of regulatory agencies for pharmaceutical applications.

One of the key challenges in developing new therapeutic agents is optimizing their pharmacokinetic profile to ensure efficacy while minimizing toxicity. N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone has been subjected to rigorous pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion. Preliminary data suggest that the compound exhibits favorable properties, including rapid absorption and prolonged half-life, which could translate into improved patient compliance and therapeutic outcomes.

The potential clinical applications of N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone extend beyond GERD treatment. Studies have explored its efficacy in managing conditions such as hepatitis B, where its anti-inflammatory properties may contribute to reducing liver damage. Additionally, research is ongoing into its potential use as an adjunct therapy for patients with neurodegenerative diseases, where modulation of oxidative stress and inflammation could slow disease progression.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone exemplifies how innovation in medicinal chemistry can lead to novel therapeutics that address unmet medical needs. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers are paving the way for more effective and targeted treatments.

The future prospects for N-(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl Omeprazole Sulfone are promising, with several clinical trials currently underway to evaluate its safety and efficacy in various indications. As more data becomes available, it is expected that this compound will play a significant role in shaping future treatment strategies for a wide range of diseases. The continued investment in research and development underscores the importance of compounds like this in advancing patient care.